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Compound of Interest

Compound Name: 2,5-Dimethoxyfuran

Cat. No.: B1607374 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential, step-by-step procedures for the safe disposal of

2,5-Dimethoxyfuran, a flammable liquid and potential peroxide former, thereby building on our

commitment to be your preferred source for laboratory safety and chemical handling

information.

Key Safety and Hazard Information
2,5-Dimethoxyfuran is classified as a hazardous substance. It is a flammable liquid and vapor

that can cause serious eye irritation and may be toxic if inhaled.[1][2] Due to its nature as an

ether, it has the potential to form explosive peroxides upon exposure to air and light, a critical

consideration for both storage and disposal.[3][4][5]

Quantitative Data Summary
The following table summarizes the key quantitative data for 2,5-Dimethoxytetrahydrofuran, a

common laboratory form of this chemical.
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Property Value Reference

Molecular Formula C6H12O3 [2]

Molecular Weight 132.16 g/mol [2]

CAS Number 696-59-3 [1]

Flash Point Not specified

UN Number UN1993 [1]

Hazard Class 3 (Flammable Liquid) [1]

Experimental Protocols for Safe Disposal
The proper disposal of 2,5-Dimethoxyfuran is a multi-step process that begins with proper

storage and handling and ends with compliant hazardous waste removal.

1. Storage and Handling:

Peroxide Formation: Ethers like 2,5-Dimethoxyfuran can form explosive peroxides over

time.[3][4][5] It is crucial to date containers upon receipt and upon opening.[3][6] Unopened

containers are generally considered safe for 18 months, while opened containers should not

be stored for more than 12 months.[7] Some sources recommend disposing of opened

containers within 6 months.[3]

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place away from heat, sparks, open flames, and other ignition sources.[1][8][9] The storage

area should be designated for flammable liquids.[1]

Handling Precautions: Always handle 2,5-Dimethoxyfuran in a well-ventilated area,

preferably a fume hood.[6][7] Wear appropriate personal protective equipment (PPE),

including protective gloves, clothing, and eye/face protection.[8] Use non-sparking tools and

take measures to prevent the buildup of electrostatic charge.[1][2]

2. Spill Management:

In the event of a spill, immediate action is necessary to mitigate risks.
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Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[10]

Containment: Remove all ignition sources.[1][7] Contain the spill using inert absorbent

materials such as vermiculite or sand.[7][10] Do not use combustible materials to absorb the

spill.

Cleanup: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[1] All materials used for cleanup should be treated as

hazardous waste.[3]

3. Disposal Procedures:

Disposal of 2,5-Dimethoxyfuran must be handled in accordance with local, state, and federal

regulations.[7]

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste.[1] Given its flammability and potential for peroxide

formation, 2,5-Dimethoxyfuran is considered hazardous waste.

Waste Collection: Collect waste 2,5-Dimethoxyfuran in a designated, properly labeled, and

sealed hazardous waste container.[5] The container should be stored in a safe and compliant

manner.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

and certified hazardous waste disposal service.[10] Do not attempt to dispose of this

chemical down the drain or as regular trash.[4][5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2,5-
Dimethoxyfuran.
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Caption: Logical workflow for the proper disposal of 2,5-Dimethoxyfuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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